Cas no 1713102-17-0 (2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo2.2.1heptane)

• Product Name: 2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo2.2.1heptane
• CAS No: 1713102-17-0
• MF: C₁₇H₂₃BrO
• MW: 323.267924547195
• CID: 5796067
• PubChem ID: 114772523
• Update Time: 2025-10-31

2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo2.2.1heptane
• 1713102-17-0
• 2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptane
• EN300-1133862

• Inchi： 1S/C17H23BrO/c1-16(2)14-8-9-15(10-14)17(16,12-18)19-11-13-6-4-3-5-7-13/h3-7,14-15H,8-12H2,1-2H3
• InChI Key： FASMSIRFMCOHSZ-UHFFFAOYSA-N
• SMILES： BrCC1(C2CCC(C2)C1(C)C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.09323g/mol
• Monoisotopic Mass: 322.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo2.2.1heptane

Comprehensive Overview of 2-(Benzyloxy)-2-(Bromomethyl)-3,3-Dimethylbicyclo[2.2.1]heptane (CAS No. 1713102-17-0)

The compound 2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptane (CAS No. 1713102-17-0) is a highly specialized organic molecule with a unique bicyclic structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Researchers and industry professionals often search for terms like "bicyclo[2.2.1]heptane derivatives", "benzyloxy bromomethyl compounds", and "CAS 1713102-17-0 applications" to explore its properties and uses.

One of the key features of 2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptane is its rigid bicyclic framework, which provides exceptional stereochemical control in synthetic reactions. This makes it a valuable building block for the construction of complex molecules. The presence of both benzyloxy and bromomethyl functional groups allows for versatile chemical modifications, enabling researchers to tailor the compound for specific applications. Searches for "bromomethyl group reactivity" and "benzyloxy protection in synthesis" highlight the growing interest in these functional groups.

In the context of current trends, 2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptane aligns with the increasing demand for sustainable and efficient synthetic methodologies. The compound's potential role in green chemistry and catalytic processes is a hot topic, as evidenced by searches for "green synthesis of bicyclic compounds" and "catalysis in organic chemistry". Its unique structure also makes it a candidate for studying molecular recognition and supramolecular chemistry, areas that are gaining traction in both academic and industrial research.

From a technical standpoint, the synthesis and characterization of 2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptane require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structural integrity. Queries like "NMR analysis of bicyclic compounds" and "X-ray crystallography of small molecules" reflect the importance of these techniques in modern chemical research.

The potential applications of 2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptane extend beyond traditional organic synthesis. Its unique properties make it a promising candidate for drug discovery and material science. For instance, the compound's bicyclic core could serve as a scaffold for designing novel pharmaceutical agents with improved bioavailability and target specificity. Similarly, its structural rigidity might be exploited in the development of advanced polymers or nanomaterials. Searches for "bicyclic scaffolds in drug design" and "organic materials for nanotechnology" underscore these emerging applications.

In conclusion, 2-(benzyloxy)-2-(bromomethyl)-3,3-dimethylbicyclo[2.2.1]heptane (CAS No. 1713102-17-0) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique structural features, combined with the growing interest in sustainable chemistry and advanced materials, position it as a valuable subject for ongoing research. By addressing common search queries and aligning with current trends, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.